Cas no 89777-41-3 (2,5,9,12-Tetraazaspiro[6.6]tridecane, 2,5,9,12-tetrakis(phenylsulfonyl)-)

• Product Name: 2,5,9,12-Tetraazaspiro[6.6]tridecane, 2,5,9,12-tetrakis(phenylsulfonyl)-
• CAS No: 89777-41-3
• MF: C₃₃H₃₆N₄O₈S₄
• MW: 744.920943260193
• CID: 589499
• PubChem ID: 13223245
• Update Time: 2025-04-19

2,5,9,12-Tetraazaspiro[6.6]tridecane, 2,5,9,12-tetrakis(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5,9,12-Tetraazaspiro[6.6]tridecane, 2,5,9,12-tetrakis(phenylsulfonyl)-
• 2,5,9,12-tetrakis(benzenesulfonyl)-2,5,9,12-tetrazaspiro[6.6]tridecane
• DTXSID50529670
• 2,5,9,12-Tetra(benzenesulfonyl)-2,5,9,12-tetraazaspiro[6.6]tridecane
• 89777-41-3

• Inchi： 1S/C33H36N4O8S4/c38-46(39,29-13-5-1-6-14-29)34-21-22-35(47(40,41)30-15-7-2-8-16-30)26-33(25-34)27-36(48(42,43)31-17-9-3-10-18-31)23-24-37(28-33)49(44,45)32-19-11-4-12-20-32/h1-20H,21-28H2
• InChI Key： LYYMTPJNCKIAIP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCN(CC2(CN(CCN(C2)S(C2C=CC=CC=2)(=O)=O)S(C2C=CC=CC=2)(=O)=O)C1)S(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 744.14159881g/mol
• Monoisotopic Mass: 744.14159881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 49
• Rotatable Bond Count: 8
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 183Ų